Triisoamylphosphine oxide

• CAS No.: 23079-28-9
• Molecular Formula: C15H33OP
• Molecular Weight: 260.4 g/mol
• IUPAC Name: 1-[bis(3-methylbutyl)phosphoryl]-3-methylbutane
• InChI: InChI=1S/C15H33OP/c1-13(2)7-10-17(16,11-8-14(3)4)12-9-15(5)6/h13-15H,7-12H2,1-6H3
• InChI Key: WRLIIBLDYPFTLG-UHFFFAOYSA-N
• SMILES: CC(C)CCP(=O)(CCC(C)C)CCC(C)C
• Synonyms: triisopentylphosphine oxide

Description

Triisoamylphosphine oxide, also known as this compound, is a useful research compound. Its molecular formula is C15H33OP and its molecular weight is 260.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Q & A

Basic Research Questions

Q. What are the primary synthetic routes for triisoamylphosphine oxide (TAPO), and how can purity be optimized during synthesis?

TAPO is typically synthesized via nucleophilic substitution reactions involving isoamyl groups and phosphorus precursors. A common method involves reacting phosphorus oxychloride (POCl₃) with isoamyl alcohol in an inert solvent like tetrahydrofuran (THF) under controlled conditions. Triethylamine (Et₃N) is often added as a base to neutralize HCl byproducts . Purification is achieved through column chromatography or recrystallization using non-polar solvents. Purity optimization requires rigorous monitoring via thin-layer chromatography (TLC) and spectroscopic validation (e.g., ³¹P NMR) to eliminate residual phosphine byproducts .

Q. How can researchers characterize TAPO’s structural and electronic properties?

Key techniques include:

• ³¹P NMR spectroscopy : To confirm the presence of the phosphine oxide group (δ ~20–40 ppm) and assess electronic environments .
• X-ray crystallography : For resolving bond lengths and angles, particularly P=O bond metrics (~1.48 Å) and coordination geometry .
• Infrared (IR) spectroscopy : To identify P=O stretching frequencies (~1150–1250 cm⁻¹) and hydrogen-bonding interactions .
• Thermogravimetric analysis (TGA) : To evaluate thermal stability and decomposition profiles .

Q. What are the established applications of TAPO in solvent extraction systems?

TAPO is a potent extractant for metal ions (e.g., actinides, lanthanides) due to its high basicity and ability to form stable complexes. It outperforms trioctylphosphine oxide (TOPO) in acidic media (e.g., HNO₃) owing to its lower pKa (−0.5 vs. TOPO’s +1.2), enabling efficient extraction of thorium from nitrate solutions at pH 1 . Diluent choice (e.g., n-heptane, CCl₄) significantly impacts extraction efficiency due to solvation effects .

Advanced Research Questions

Q. How does TAPO’s extraction efficiency vary with solvent polarity and acid concentration?

Experimental design should systematically test diluents (n-heptane, benzene, CHCl₃) and acid concentrations (0.1–6 M HNO₃). For example:

Diluent	log D (Th⁴⁺) at 3 M HNO₃
n-heptane	2.8
CCl₄	3.5
CHCl₃	1.9
Lower-polarity diluents enhance metal complex stability, but CHCl₃’s hydrogen-bonding capacity disrupts P=O⋯H⁺ interactions, reducing efficiency . Acid concentration >4 M may protonate TAPO, diminishing its extractive capacity .

Q. What mechanisms explain TAPO’s coordination behavior with transition metals?

TAPO acts as a monodentate ligand via its phosphoryl oxygen, forming [M(TAPO)_n]^m+ complexes. Density functional theory (DFT) studies reveal that electron-donating isoamyl groups increase P=O basicity, enhancing metal-ligand bond strength. For example, in UO₂²⁺ complexes, TAPO’s stronger σ-donation compared to TOPO lowers charge-transfer energy, as evidenced by X-ray absorption spectroscopy .

Q. How should researchers address contradictions in reported extraction data for TAPO?

Discrepancies often arise from:

• Diluent effects : Conflicting log D values may reflect unaccounted solvent-solute interactions (e.g., benzene’s π-system vs. aliphatic diluents) .
• Acid co-extraction : Competing HNO₃ extraction can alter aqueous phase activity, necessitating pH buffering .
• Impurity interference : Trace phosphine byproducts (e.g., triisoamylphosphine) may act as synergists/antagonists. Validate purity via ³¹P NMR before experiments .

Q. What methodologies are recommended for studying TAPO’s role in catalytic systems?

Focus on:

• Kinetic studies : Monitor reaction rates in TAPO-mediated catalysis (e.g., cross-coupling) under varying ligand/metal ratios.
• Spectroscopic probes : Use in-situ ³¹P NMR to track ligand displacement or oxidation states.
• Computational modeling : Compare TAPO’s electronic parameters (e.g., Mayer bond order for P=O) with analogous ligands to rationalize catalytic activity .

Q. Data Analysis and Validation

Q. How can researchers differentiate TAPO’s spectroscopic signatures from related phosphine oxides?

Key discriminators include:

• ³¹P NMR shifts : TAPO (δ ~25 ppm) vs. TOPO (δ ~32 ppm) due to alkyl group electron-donating effects .
• IR bands : TAPO’s P=O stretch (~1175 cm⁻¹) is redshifted compared to triphenylphosphine oxide (1190 cm⁻¹) due to alkyl inductive effects .
• Mass spectrometry : Molecular ion peaks at m/z 332 ([M+H]⁺) and fragmentation patterns (e.g., loss of isoamyl groups) .

Q. What strategies mitigate solvent interference in TAPO-based extraction studies?

• Pre-saturate organic phases with aqueous solutions to equilibrate diluents.
• Use inert salts (e.g., Al(NO₃)₃) to maintain ionic strength and suppress third-phase formation .
• Validate phase behavior via slope analysis (log D vs. [TAPO]) to confirm stoichiometry .

Synthesis routes and methods

Procedure details

4.1 g (15 mmol) of triisoamylphosphine sulfide in 70 ml of chlorobenzene (b.p.=132° C.) are combined with 34.7 g (0.18 mol) of p-chlorobenzenesulfonic acid and then heated for 8 hours at reflux. After cooling to room temperature, the reaction mixture is extracted several times with 80 ml portions of ice water and then the chlorobenzene solution is washed with sodium bicarbonate solution. The solution is dried over sodium sulfate and the chlorobenzene is removed in vacuum. Yield: 3 g of solid identified by mass spectroscopy as triisoamylphosphine oxide.